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Compound of Interest

Compound Name: Catechol-13C6

Cat. No.: B142630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Catechol-13C6, a stable isotope-labeled

compound crucial for a variety of research applications. This document covers its commercial

availability and pricing, details its role in metabolic studies, and provides generalized

experimental protocols for its use.

Introduction to Catechol-13C6
Catechol-13C6 is a form of catechol in which all six carbon atoms on the benzene ring have

been replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an invaluable

tracer for metabolic and mechanistic studies, particularly in the investigation of pathways

involving catecholamines and other phenolic compounds. Unlike radioactive isotopes, stable

isotopes like 13C are non-radioactive, making them safer to handle and suitable for in vivo

studies in humans. The primary application of Catechol-13C6 lies in its use as an internal

standard in mass spectrometry-based quantification and for tracing the metabolic fate of

catechol and its derivatives in complex biological systems.

Commercial Availability and Pricing
Catechol-13C6 is available from several specialized chemical suppliers. The pricing and

available quantities vary by vendor. Below is a summary of representative suppliers and their

offerings. Please note that prices are subject to change and it is recommended to inquire

directly with the suppliers for the most current information.
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantitie
s

Price

BOC

Sciences

BLP-

016015

115881-

16-8
¹³C₆H₆O₂

116.07

g/mol
Inquire Inquire[1]

Cambridge

Isotope

Laboratorie

s, Inc.

CLM-1520-

1

115881-

16-8
¹³C₆H₆O₂

116.07

g/mol
Inquire $470[2]

CymitQuim

ica

115881-

16-8
C₆H₆O₂

116.07

g/mol

1mg,

10mg,

2500µg

€177.00

(1mg),

€914.00

(10mg),

€275.00

(2500µg)

[3]

LGC

Standards

TRC-

C215177

115881-

16-8
¹³C₆ H₆ O₂

116.07

g/mol

1 mg, 2.5

mg, 10 mg

Inquire[4]

[5]

Applications in Research
The primary utility of Catechol-13C6 lies in its application as a tracer in metabolic studies,

particularly those involving phenolic compounds. It allows for the precise tracking of catechol

and its derivatives through complex biological systems. For example, it has been employed to

investigate dopamine catabolism.

Stable isotope labeling, in general, has become an indispensable tool in both mechanistic and

metabolic investigations. Unlike techniques that provide a static snapshot of metabolite

concentrations, stable isotope tracers offer dynamic information about metabolic flux, revealing

the rates at which molecules are synthesized and broken down. This has been instrumental in

advancing our understanding of the metabolism of crucial biomolecules.

Experimental Protocols
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While specific experimental designs will vary based on the research question, a general

workflow for utilizing Catechol-13C6 in a metabolomics study is outlined below.

General Workflow for Stable Isotope Labeling in
Metabolomics
A common application for Catechol-13C6 is in stable isotope labeling (SIL) based

metabolomics research. This workflow enhances metabolite annotation and provides an

internal standard for quantification.

Experimental Workflow for Isotope Labeling in Metabolomics
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Caption: A generalized workflow for a metabolomics experiment using a stable isotope-labeled

tracer like Catechol-13C6.

Detailed Methodologies
1. Introduction of Labeled Compound:

In vivo: For animal studies, Catechol-13C6 can be administered through various routes

(e.g., oral gavage, intravenous injection). The dosage and timing will depend on the specific

metabolic pathway and organism being studied.

In vitro: For cell culture experiments, Catechol-13C6 is added to the culture medium at a

known concentration.

2. Sample Collection and Metabolite Extraction:
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At predetermined time points, biological samples (e.g., plasma, urine, tissues, cells) are

collected.

Metabolism is quenched rapidly, often using cold methanol or other organic solvents, to

prevent further enzymatic activity.

Metabolites are then extracted from the samples using appropriate solvent systems (e.g.,

methanol/water, acetonitrile/water).

3. Mass Spectrometry Analysis:

The extracted metabolites are analyzed by a high-resolution mass spectrometer, typically

coupled with liquid chromatography (LC-MS) for separation.

The mass spectrometer is set to detect the mass-to-charge ratios (m/z) of the unlabeled

(endogenous) catechol and its metabolites, as well as the 13C-labeled counterparts.

4. Data Analysis:

The data is processed to identify and quantify the different isotopologues (molecules that

differ only in their isotopic composition).

The ratio of labeled to unlabeled metabolites provides information on the rate of metabolic

conversion (flux).

Signaling Pathways
Catechol is a precursor to catecholamines, a class of neurotransmitters and hormones that

includes dopamine, norepinephrine, and epinephrine. These molecules are involved in a wide

range of physiological and pathological processes.

Catecholamine Biosynthesis and Metabolism
The synthesis of catecholamines begins with the amino acid tyrosine. The metabolic

breakdown of catecholamines is primarily carried out by two enzymes: monoamine oxidase

(MAO) and catechol-O-methyltransferase (COMT).

Catecholamine Metabolism Pathway
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Caption: A simplified diagram of the catecholamine biosynthesis and metabolism pathway.
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By using Catechol-13C6, researchers can trace the flow of the labeled carbon atoms through

these pathways, providing quantitative data on the activity of enzymes like COMT and MAO

under various physiological or pathological conditions. This information is critical for

understanding the dysregulation of catecholamine signaling in diseases such as hypertension,

heart failure, anxiety, and neurodegenerative disorders.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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